
Solvent Orange 60: A High-Potential Reference
Dye for Fluorescence Spectroscopy

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Solvent Orange 60

Cat. No.: B3427802 Get Quote

Introduction

Solvent Orange 60, a perinone-based dye, presents a compelling case for use as a reference

dye in fluorescence spectroscopy. Its robust chemical structure imparts exceptional thermal

and photostability, critical attributes for a reliable fluorescent standard. While extensively

utilized as a colorant in the plastics and textile industries, its application in quantitative

fluorescence analysis is an area of growing interest. This document provides detailed

application notes and protocols for researchers, scientists, and drug development professionals

to characterize and utilize Solvent Orange 60 as a reference dye. Due to the limited availability

of published, solvent-specific photophysical data, this guide will focus on the requisite

experimental protocols to determine these properties, followed by its application as a reference

standard.

Physicochemical Properties and Solubility
Solvent Orange 60 is characterized by its high fastness, good temperature resistance, and

solubility in a range of organic solvents.[1][2] These properties are essential for its application

in various experimental settings.

Table 1: General Properties of Solvent Orange 60

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3427802?utm_src=pdf-interest
https://www.benchchem.com/product/b3427802?utm_src=pdf-body
https://www.benchchem.com/product/b3427802?utm_src=pdf-body
https://www.benchchem.com/product/b3427802?utm_src=pdf-body
https://www.researchgate.net/figure/ariations-of-the-dye-lifetimes-with-changes-of-solvent-R101-0-H2-R6G-W_fig1_230248168
http://www.worlddyevariety.com/solvent-dyes/solvent-orange-60.html
https://www.benchchem.com/product/b3427802?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name 12H-Phthaloperin-12-one [3]

C.I. Name Solvent Orange 60 [4]

C.I. Number 564100 [4]

CAS Number 6925-69-5, 61969-47-9

Molecular Formula C₁₈H₁₀N₂O

Molecular Weight 270.29 g/mol

Appearance Yellowish-orange powder

Heat Resistance Up to 300 °C in Polystyrene

Light Fastness Grade 7-8 (Excellent)

Table 2: Solubility of Solvent Orange 60 in Organic Solvents at 20°C

Solvent Solubility (g/L) Reference

Acetone 2

Butyl Acetate 2.5

Dichloromethane 10

Ethanol 0.8

Methylbenzene (Toluene) 5

Essential Photophysical Characterization
To establish Solvent Orange 60 as a reliable fluorescence reference, a thorough

characterization of its photophysical properties is paramount. The following experimental

protocols outline the necessary steps to determine its key fluorescence parameters.

Determination of Excitation and Emission Spectra
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The excitation and emission spectra define the wavelengths at which the dye absorbs and

emits light, respectively.

Protocol:

Stock Solution Preparation: Prepare a concentrated stock solution of Solvent Orange 60
(e.g., 1 mg/mL) in a suitable organic solvent (e.g., ethanol or toluene).

Working Solution Preparation: Dilute the stock solution to a final concentration that yields an

absorbance of approximately 0.1 at the presumed excitation maximum to minimize inner

filter effects.

Excitation Spectrum Measurement:

Set the emission wavelength to the presumed maximum (a preliminary broad scan can

help identify this).

Scan a range of excitation wavelengths (e.g., 350-550 nm).

The wavelength at which the fluorescence intensity is maximal is the excitation maximum

(λex).

Emission Spectrum Measurement:

Set the excitation wavelength to the determined λex.

Scan a range of emission wavelengths (e.g., 450-700 nm).

The wavelength at which the fluorescence intensity is maximal is the emission maximum

(λem).
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Solution Preparation Spectroscopy Results

Prepare Stock Solution Prepare Working Solution (Abs ~ 0.1) Measure Excitation Spectrum Measure Emission Spectrum

λex
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Preparation
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Measure Fluorescence Plot Intensity vs. Absorbance Determine Slopes Calculate Quantum Yield
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. worlddyevariety.com [worlddyevariety.com]

3. Solvent Orange 60 [jnogilvychem.com]

4. Solvent Orange 60,Transparent Orange 3G, CAS 6925-69-5 [xcwydyes.com]

To cite this document: BenchChem. [Solvent Orange 60: A High-Potential Reference Dye for
Fluorescence Spectroscopy]. BenchChem, [2025]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3427802?utm_src=pdf-body-img
https://www.benchchem.com/product/b3427802?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/ariations-of-the-dye-lifetimes-with-changes-of-solvent-R101-0-H2-R6G-W_fig1_230248168
http://www.worlddyevariety.com/solvent-dyes/solvent-orange-60.html
https://www.jnogilvychem.com/products/solvent-orange-60.html
https://www.xcwydyes.com/solvent-orange-60.html
https://www.benchchem.com/product/b3427802#solvent-orange-60-as-a-reference-dye-in-fluorescence-spectroscopy
https://www.benchchem.com/product/b3427802#solvent-orange-60-as-a-reference-dye-in-fluorescence-spectroscopy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b3427802#solvent-orange-60-as-a-reference-dye-in-
fluorescence-spectroscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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